Cas no 55805-04-4 (1-chloro-4-(1,1-difluoroethyl)benzene)

1-Chloro-4-(1,1-difluoroethyl)benzene is a fluorinated aromatic compound characterized by the presence of a chloro substituent and a 1,1-difluoroethyl group on the benzene ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The difluoroethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers a versatile site for further functionalization. Its well-defined chemical properties ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under standard laboratory conditions, with appropriate precautions for halogenated and fluorinated substances.

1-chloro-4-(1,1-difluoroethyl)benzene structure

55805-04-4 structure

Product Name:1-chloro-4-(1,1-difluoroethyl)benzene

CAS No:55805-04-4

MF:C₈H₇ClF₂

MW:176.590988397598

CID:350841

PubChem ID:20250573

Update Time:2025-06-08

1-chloro-4-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-4-(1,1-difluoroethyl)-
- 1-chloro-4-(1,1-difluoroethyl)-
- 1-Chloro-4-(1,1-difluoroethyl)benzene
- DTXSID10604119
- EN300-1613893
- MFCD14525552
- 55805-04-4
- 1-Chloro-4-(1,1-difluoroethyl)benzene, stabilized over potassium carbonate
- CS-0068786
- SCHEMBL23116738
- AKOS005258066
- 1-chloro-4-(1,1-difluoroethyl)benzene
- MDL： MFCD14525552
- Inchi： 1S/C8H7ClF2/c1-8(10,11)6-2-4-7(9)5-3-6/h2-5H,1H3
- InChI Key： LLPMBOMUBJJHSV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C)(F)F

Computed Properties

Exact Mass: 176.02051
Monoisotopic Mass: 176.0204342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

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eNovation Chemicals LLC	Y1248051-1g	1-Chloro-4-(1,1-difluoroethyl)benzene	55805-04-4	90%	1g	$660	2024-06-06
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Enamine	EN300-1613893-0.25g	1-chloro-4-(1,1-difluoroethyl)benzene	55805-04-4		0.25g	$789.0	2023-06-04
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Enamine	EN300-1613893-1.0g	1-chloro-4-(1,1-difluoroethyl)benzene	55805-04-4		1g	$857.0	2023-06-04
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Enamine	EN300-1613893-5.0g	1-chloro-4-(1,1-difluoroethyl)benzene	55805-04-4		5g	$2485.0	2023-06-04
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Enamine	EN300-1613893-50mg	1-chloro-4-(1,1-difluoroethyl)benzene	55805-04-4		50mg	$827.0	2023-09-23